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Compound of Interest

Compound Name: Benzo(j)fluoranthene

Cat. No.: B125817

Essential Safety and Handling Guide for
Benzo(j)fluoranthene

This guide provides crucial safety, handling, and disposal information for
Benzo(j)fluoranthene, a polycyclic aromatic hydrocarbon (PAH). Adherence to these
guidelines is essential for the safety of all laboratory personnel and to ensure environmental
protection. Benzo(j)fluoranthene is classified as a substance that may cause cancer and is
very toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, it must be handled with
extreme caution in a controlled laboratory environment.

Hazard Summary

Hazard Classification GHS Code Description
Carcinogenicity H350 May cause cancer.[1][2][3][4]
Hazardous to the aquatic HA10 Very toxic to aquatic life with
environment, long-term hazard long lasting effects.[1][3][4]

Hazardous to the aquatic ) o
) H400 Very toxic to aquatic life.[1][4]
environment, acute hazard

Physical and Chemical Properties
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Property Value

Yellow to orange solid; yellow crystals; white
Appearance

powder.[4]
Molecular Formula C20H12

Molecular Weight

252.32 g/mol .[2]

Solubility

Insoluble in water.[4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye

contact.
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PPE Category

Item

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn at all times.
Gloves must be inspected for
integrity before use and
changed frequently, especially
after direct contact with the

compound.

Eye Protection

Safety glasses with side

shields or goggles

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against splashes and

airborne particles.

Respiratory Protection

Respirator

For handling powders or
creating aerosols, a full-face
respirator with appropriate
cartridges should be used.[5]
In a well-ventilated area or
fume hood, a disposable N95
respirator may be sufficient for

handling small quantities.[5]

Body Protection

Laboratory coat

A buttoned lab coat must be
worn to protect the skin and
clothing.[5] For extensive
handling, disposable, one-
piece, close-fitting suits at the
ankles and wrists are

recommended.[4]

Foot Protection

Closed-toe shoes

Overshoes should be worn in

animal laboratories.[4]

Operational Plan: Safe Handling Protocol

A controlled environment and strict adherence to procedural steps are required to minimize

exposure risk.
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Preparation:
o Ensure all necessary PPE is donned correctly before handling the compound.

o Prepare the workspace within a certified chemical fume hood by lining it with absorbent,
disposable material.

e Ensure an eye wash station and safety shower are accessible in the immediate work area.[5]
Handling:

» Weighing: Weigh the solid compound in a ventilated balance enclosure or within the fume
hood to prevent the generation and inhalation of dust.

e Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.
Use safety pipettes for all pipetting.[4]

o Transfers: Where possible, automatically transfer Benzo(j)fluoranthene from storage to
process containers.[6]

Post-Handling:
 After handling, thoroughly decontaminate all surfaces and equipment.
e Wash hands and any exposed skin immediately and thoroughly.[6]

e Promptly change out of any clothing that has been contaminated.[6] Contaminated work
clothes should not be taken home.[6]
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Preparation

Don appropriate PPE

i

Prepare workspace in fume hood

'

Verify safety station accessibility

Handling

Weigh solid in ventilated enclosure

'

Prepare solutions

'

Transfer compound

Post-Handling

Decontaminate surfaces and equipment

'

Wash hands and exposed skin

'

Change contaminated clothing
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Waste Collection

Solid Waste (gloves, paper) Liquid Waste (solvents, solutions) Contaminated Glassware
/ AN
/ N\
/ Containment \
Labeled, sealed container Labeled, sealed primary and secondary containers Decontaminate and collect rinse

\ Disvsal /

Contact EHS or licensed waste disposal company

l

Follow local, state, and federal regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Benzo(j)fluoranthene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125817#personal-protective-equipment-for-handling-
benzo-j-fluoranthene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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